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Compound of Interest

Compound Name: Ethyl 2-Hydroxybutyrate

Cat. No.: B057638 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Ethyl 2-Hydroxybutyrate

Introduction
Ethyl 2-Hydroxybutyrate (CAS No: 52089-54-0), also known as 2-Hydroxybutyric acid ethyl

ester, is an organic compound with the chemical formula C₆H₁₂O₃.[1][2][3] It is a colorless liquid

at room temperature.[1][4] This ester is recognized for its utility as a reagent and solvent in

organic synthesis and serves as an intermediate in the production of pharmaceuticals,

cosmetics, and fragrances.[1][4] Its molecular structure contains a hydroxyl group and an ester

functional group, which significantly influence its physicochemical properties and reactivity.

Physicochemical Properties
The core physicochemical properties of Ethyl 2-Hydroxybutyrate are summarized in the table

below. These properties are crucial for its handling, application in synthetic chemistry, and for

predicting its behavior in various chemical and biological systems.
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Property Value Source(s)

Molecular Formula C₆H₁₂O₃ [1][2][5]

Molecular Weight 132.16 g/mol [1][2][5]

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point 167 °C (at 760 mmHg) [1][6]

Density 1.01 g/cm³ (at 20°C) [1]

Refractive Index 1.4160 to 1.4200 (at 20°C) [1]

Solubility
Soluble in water, alcohol, and

ether
[1][4][6]

Water: 159,200 mg/L (at 25 °C,

est.)
[6]

Vapor Pressure 0.574 mmHg (at 25 °C, est.) [6]

Flash Point 62.7 °C / 145 °F (TCC, est.) [6]

pKa 13.21 ± 0.20 (Predicted) [1]

logP (o/w) 0.344 (est.) [6]

Molecular Structure and Physicochemical
Relationships
The properties of Ethyl 2-Hydroxybutyrate are directly linked to its molecular structure. The

presence of a chiral center at the second carbon, a hydroxyl group, an ester group, and an

ethyl chain dictates its polarity, solubility, and boiling point.
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Molecular Structure: Ethyl 2-Hydroxybutyrate

Key Functional Groups

Influence on Physicochemical Properties
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Caption: Relationship between functional groups and properties of Ethyl 2-Hydroxybutyrate.

Experimental Protocols
The determination of the physicochemical properties listed above involves standardized

laboratory procedures. Below are detailed methodologies for key experiments.

Determination of Boiling Point (Micro-Reflux Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[7] For small sample volumes, a micro-boiling point determination is

effective.[8]
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Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block on a hot plate or Thiele tube with oil)[8]

Clamps and stand

Procedure:

Sample Preparation: Place a few milliliters of Ethyl 2-Hydroxybutyrate into the small test

tube.[9]

Capillary Insertion: Place the capillary tube into the test tube with its open end down.[9]

Assembly: Secure the test tube to a stand. Immerse a thermometer into the liquid, ensuring

the bulb is near the center of the sample.[9] If using a Thiele tube, attach the test tube to the

thermometer.

Heating: Gently heat the apparatus.[8] Initially, trapped air will be expelled from the capillary

tube. As the temperature nears the boiling point, a rapid and continuous stream of bubbles

will emerge from the capillary.[8]

Observation: When a steady stream of bubbles is observed, stop heating. The liquid will

begin to cool.

Measurement: The boiling point is the temperature recorded at the exact moment the

bubbling stops and the liquid just begins to enter the capillary tube.[8] At this point, the vapor

pressure inside the capillary equals the external pressure.

Determination of Density
Density is the mass of a substance per unit volume.[10] It is typically measured in g/mL or

g/cm³ for liquids.
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Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL)

Electronic balance (accurate to at least 0.01 g)

Thermometer

Procedure:

Mass of Cylinder: Measure and record the mass of a clean, dry graduated cylinder using the

electronic balance.[11]

Volume Measurement: Carefully add a specific volume of Ethyl 2-Hydroxybutyrate (e.g.,

10.0 mL) to the graduated cylinder. Read the volume from the bottom of the meniscus.[11]

Mass of Liquid and Cylinder: Place the graduated cylinder containing the liquid on the

balance and record the total mass.[11]

Temperature: Measure and record the temperature of the liquid, as density is temperature-

dependent.

Calculation:

Subtract the mass of the empty cylinder from the total mass to find the mass of the liquid.

[11]

Calculate the density using the formula: Density = Mass / Volume.[10]

Replication: Repeat the procedure two more times and calculate the average density for

improved accuracy.[11]

Determination of Solubility (Qualitative & Quantitative)
Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at

a specific temperature.[12]

Apparatus:
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Test tubes with stoppers

Graduated cylinder or pipette

Balance

Spatula

Constant temperature bath (optional, for precise measurements)

Procedure:

Solvent Preparation: Measure a precise volume of the solvent (e.g., 10.0 mL of distilled

water) and place it in a test tube.[12]

Maintain Temperature: Ensure the solvent is at the desired, constant temperature (e.g.,

25°C). A water bath can be used for this.[12]

Solute Addition: Add a small, pre-weighed amount of Ethyl 2-Hydroxybutyrate to the test

tube.

Dissolution: Stopper the test tube and shake vigorously to facilitate dissolution.[12] Observe

if the solute dissolves completely.

Saturation Point: Continue adding small, known quantities of the solute, shaking after each

addition, until a point is reached where no more solute dissolves, and a separate phase

(undissolved liquid) persists.[12] This indicates the solution is saturated.

Calculation: Calculate the total mass of the solute that dissolved in the known volume of the

solvent. Express the solubility in units such as g/100 mL or mg/L.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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